2-(5-(4-bromophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)-N-(4-isopropylphenyl)acetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C21H20BrN5O3/c1-12(2)13-3-7-15(8-4-13)23-17(28)11-26-19-18(24-25-26)20(29)27(21(19)30)16-9-5-14(22)6-10-16/h3-10,12,18-19H,11H2,1-2H3,(H,23,28)
• InChI Key: MASLWBOKCGOADB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C3C(C(=O)N(C3=O)C4=CC=C(C=C4)Br)N=N2
• Molecular Formula: C21H20BrN5O3
• Molecular Weight: 470.3 g/mol

Description

The compound “2-(5-(4-bromophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)-N-(4-isopropylphenyl)acetamide” is a unique heterocyclic compound. It contains a 1,2,4-triazole moiety, which is present in an array of pharmaceuticals and biologically important compounds. The compound has a molecular weight of 522.427.

Scientific Research Applications

Synthesis and Chemical Properties

• A similar compound, N-(4H-1,2,4-Triazol-4-yl)acetamide, was prepared through a reaction involving 4-amino-4H-1,2,4-triazole and acetyl chloride, indicating the chemical process involved in synthesizing related triazole compounds (Panchal & Patel, 2011).
• The synthesis of N-(5-substitutedphenyl)-4,5-dihydro-1H-pyrazol-3-yl)-4H-1,2,4-triazol-4-amine from 4-amino-4H-1,2,4-triazole underlines the process of creating complex triazole derivatives, which might be relevant to the synthesis of the subject compound (Shiradkar & Kale, 2006).

Biological Activities

• Research on N-(6-bromo-2-methyl-4-oxoquinazolin-3(4H)-yl)-2-(4-(3-chloro-2-(substitutedphenyl)-4oxoazetidin-1-yl)-5-(pyridin-4-yl)-5-thio)acetamido -1,2,4-triazoles showed significant antibacterial activity, suggesting potential antimicrobial properties for related triazole compounds (Singh et al., 2010).
• The synthesis and antimicrobial screening of N-(4-aryl amine)-2-{[4-phenyl-5- (pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives indicated that similar triazole compounds may possess antimicrobial properties, which could be relevant for the subject compound (MahyavanshiJyotindra et al., 2011).

Potential Pharmaceutical Applications

• The synthesis and evaluation of new pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles, including their antimicrobial activity, suggest that compounds with similar structures could be explored for pharmaceutical applications (Bhati, 2013).